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Compound of Interest

Compound Name: Tris(phenylthio)methane

Cat. No.: B057182

A Comprehensive Technical Guide to
Tris(phenylthio)methane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(phenylthio)methane, also known as triphenyl trithioorthoformate, is a versatile organic
compound with significant applications in chemical synthesis. Its unique structure, featuring a
central carbon atom bonded to three phenylthio groups, makes it a valuable reagent,
particularly as a formyl anion equivalent. This technical guide provides an in-depth overview of
the physical and chemical properties of Tris(phenylthio)methane, detailed experimental
protocols for its synthesis and characterization, and a summary of its applications in research
and development. All quantitative data is presented in structured tables for clarity and ease of
comparison.

Chemical and Physical Properties

Tris(phenylthio)methane is a white to off-white crystalline solid at room temperature. It is
characterized by its stability under standard conditions and its solubility in various organic
solvents.

Physical Properties
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The key physical properties of Tris(phenylthio)methane are summarized in the table below.

Property Value Reference(s)
CAS Number 4832-52-4

Molecular Formula C19H16S3

Molecular Weight 340.53 g/mol

Melting Point 39-41 °C

. i 113 °C (Flash Point, closed
Boiling Point

cup)
Appearance White crystalline solid
Solubility Soluble in organic solvents.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
Tris(phenylthio)methane. The following table summarizes its key spectral data.

Spectroscopic Technique Data

1H NMR Data not available in search results.
13C NMR Data not available in search results.
Infrared (IR) Data not available in search results.

Predicted m/z values for various adducts:
Mass Spectrometry (MS) [M+H]*: 341.04868, [M+Na]*: 363.03062, [M-
H]~: 339.03412, [M]*: 340.04085.[1]

Chemical Properties and Reactivity

Tris(phenylthio)methane serves as a valuable reagent in organic synthesis, primarily
functioning as a masked formyl group. Its reactivity is centered around the central methine
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proton, which can be deprotonated by a strong base to form a nucleophilic carbanion. This
anion can then react with various electrophiles.

Key applications of its reactivity include:

o Formylation Reactions: It is used as a formylating reagent.

o Preparation of -amino acids: It is utilized in the synthesis of f-amino acids.
o Asymmetric Synthesis: It can act as a catalyst in asymmetric synthesis.

o Pictet-Spengler Cyclization: It has been used in the preparation of 1-phenylthio-
tetrahydroisoquinolines through an activated Pictet-Spengler cyclization.

» Synthesis of Homoallylchalcogenoacetals: It reacts with allylsilanes in the presence of a
Lewis acid to form homoallylchalcogenoacetals.

Experimental Protocols
Synthesis of Tris(phenylthio)methane

A common method for the synthesis of Tris(phenylthio)methane involves the reaction of
chloroform with thiophenol in the presence of a base.

Materials:

Thiophenol

e Chloroform (CHCIs)

e Sodium hydroxide (NaOH) or other suitable base
» Ethanol or other suitable solvent

e Diethyl ether or other extraction solvent

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b057182?utm_src=pdf-body
https://www.benchchem.com/product/b057182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Stirring and heating apparatus

Procedure:

» Dissolve sodium hydroxide in ethanol in a round-bottom flask equipped with a stirrer and a
condenser.

e Cool the solution in an ice bath.

o Slowly add thiophenol to the cooled solution with continuous stirring.

» After the addition of thiophenol is complete, slowly add chloroform to the reaction mixture.

» Allow the reaction mixture to warm to room temperature and then reflux for several hours
until the reaction is complete (monitor by TLC).

 After cooling, pour the reaction mixture into water and extract with diethyl ether.

o Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

o Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or hexane)
to yield pure Tris(phenylthio)methane.

Diagram of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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